2-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-methylsulfonylacetamide

• IUPAC Name: 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-methylsulfonylacetamide
• InChI: InChI=1S/C11H13NO5S/c1-18(14,15)12-11(13)7-8-2-3-9-10(6-8)17-5-4-16-9/h2-3,6H,4-5,7H2,1H3,(H,12,13)
• InChI Key: WLJVXVAUUVLQAQ-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC(=O)CC1=CC2=C(C=C1)OCCO2
• Molecular Formula: C11H13NO5S
• Molecular Weight: 271.29 g/mol

Description

2-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-methylsulfonylacetamide, also known as DB959, is a compound that has gained significant attention in the scientific community due to its potential therapeutic applications. DB959 is a selective agonist of the dopamine D2 receptor, which plays a crucial role in the regulation of neurotransmitter release and motor function.

Mechanism of Action

2-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-methylsulfonylacetamide acts as a selective agonist of the dopamine D2 receptor, which is primarily located in the striatum of the brain. Activation of the D2 receptor leads to a decrease in the release of dopamine, which is thought to underlie the therapeutic effects of 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-methylsulfonylacetamide in Parkinson's disease and addiction. In addition, 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-methylsulfonylacetamide has been shown to modulate the activity of other neurotransmitter systems, including glutamate and GABA, which may contribute to its therapeutic effects in schizophrenia.
Biochemical and Physiological Effects:
2-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-methylsulfonylacetamide has been shown to have a range of biochemical and physiological effects in preclinical studies. These include an increase in dopamine release in the striatum, a decrease in drug-seeking behavior, and an improvement in motor function. 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-methylsulfonylacetamide has also been shown to modulate the activity of other neurotransmitter systems, including glutamate and GABA, which may contribute to its therapeutic effects in schizophrenia.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-methylsulfonylacetamide is its selectivity for the dopamine D2 receptor, which reduces the risk of off-target effects. In addition, 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-methylsulfonylacetamide has a relatively long half-life, which allows for sustained activation of the D2 receptor. However, 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-methylsulfonylacetamide is a relatively complex molecule to synthesize, which may limit its availability for research purposes. In addition, the effects of 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-methylsulfonylacetamide may vary depending on factors such as dose and route of administration, which may complicate interpretation of results.

Future Directions

There are several potential future directions for research on 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-methylsulfonylacetamide. One area of interest is the potential therapeutic applications of 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-methylsulfonylacetamide in other neurological and psychiatric disorders, such as depression and anxiety. Another area of interest is the development of more efficient synthesis methods for 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-methylsulfonylacetamide, which would increase its availability for research purposes. Finally, further studies are needed to elucidate the precise mechanisms underlying the therapeutic effects of 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-methylsulfonylacetamide, which may lead to the development of more targeted therapies for neurological and psychiatric disorders.

Synthesis Methods

The synthesis of 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-methylsulfonylacetamide involves a multi-step process, beginning with the reaction of 2,3-dihydro-1,4-benzodioxin-6-carboxylic acid with thionyl chloride to form the acid chloride. This is then reacted with N-methylsulfonylacetamide to produce 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-methylsulfonylacetamide. The purity and yield of 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-methylsulfonylacetamide can be improved through various purification techniques, including column chromatography and recrystallization.

Scientific Research Applications

2-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-methylsulfonylacetamide has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders, including Parkinson's disease, schizophrenia, and addiction. In preclinical studies, 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-methylsulfonylacetamide has been shown to improve motor function in animal models of Parkinson's disease, reduce drug-seeking behavior in models of addiction, and improve cognitive function in models of schizophrenia.